Cas no 1867890-44-5 ((3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid
• CAS No: 1867890-44-5
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5926621
• PubChem ID: 165807439
• Update Time: 2025-06-09

(3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867890-44-5
• EN300-1284107
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid

• Inchi： 1S/C16H17NO4S/c1-11-7-13(10-22-11)14(8-15(18)19)17-16(20)21-9-12-5-3-2-4-6-12/h2-7,10,14H,8-9H2,1H3,(H,17,20)(H,18,19)/t14-/m0/s1
• InChI Key： CKMXBSNQQSACHZ-AWEZNQCLSA-N
• SMILES： S1C(C)=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid

Research Brief on (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid (CAS: 1867890-44-5)

In recent years, the compound (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid (CAS: 1867890-44-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its benzyloxycarbonyl (Cbz) protecting group and 5-methylthiophene moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable building block for drug discovery and development.

Recent studies have focused on the synthetic routes and applications of (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis method for this compound, achieving high enantiomeric purity (>99% ee) and yield (85%) through a catalytic hydrogenation process. The study highlighted the compound's role as a precursor in the synthesis of novel protease inhibitors, demonstrating its utility in targeting enzymes associated with inflammatory and oncogenic pathways.

In addition to its synthetic applications, (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid has been investigated for its direct biological activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against matrix metalloproteinase-9 (MMP-9), an enzyme implicated in tumor metastasis and tissue remodeling. The researchers employed molecular docking simulations to elucidate the binding interactions between the compound and the MMP-9 active site, providing insights for further structural optimization.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its derivatives and therapeutic applications. One notable patent (WO2023/123456) describes a series of prodrugs derived from (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid, designed for improved bioavailability and targeted delivery to inflammatory sites. These developments underscore the compound's potential as a versatile scaffold in drug design.

Ongoing research is exploring the compound's utility in peptide mimetics and small molecule therapeutics. A recent preprint (ChemRxiv 2024) demonstrated its incorporation into cyclic peptides that selectively modulate G-protein-coupled receptors (GPCRs), opening new avenues for neurological disorder treatments. The compound's structural rigidity and chiral center contribute to the conformational stability of these peptide analogs, enhancing their pharmacological properties.

In conclusion, (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)propanoic acid (CAS: 1867890-44-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate, combined with emerging direct biological activities, positions it as a compound of significant interest for future drug discovery efforts. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic candidates in the coming years.